Cas no 859859-96-4 (4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6-hydroxy-2H-chromen-2-one)

• Product Name: 4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6-hydroxy-2H-chromen-2-one
• CAS No: 859859-96-4
• MF: C₂₀H₁₉ClN₂O₃
• MW: 370.829464197159
• CID: 5421070
• Update Time: 2025-05-23

4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(3-chlorophenyl)piperazin-1-ium-1-yl]methyl]-2-oxochromen-6-olate
• 2H-1-Benzopyran-2-one, 4-[[4-(3-chlorophenyl)-1-piperazinyl]methyl]-6-hydroxy-
• 4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6-hydroxy-2H-chromen-2-one

• Inchi： 1S/C20H19ClN2O3/c21-15-2-1-3-16(11-15)23-8-6-22(7-9-23)13-14-10-20(25)26-19-5-4-17(24)12-18(14)19/h1-5,10-12,24H,6-9,13H2
• InChI Key： IQTBSBWVUACUIB-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(O)C=C2C(CN2CCN(C3=CC=CC(Cl)=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-6-hydroxy-2H-chromen-2-one

4-{4-(3-Chlorophenyl)piperazin-1-ylmethyl}-6-hydroxy-2H-chromen-2-one: A Comprehensive Overview

4-{4-(3-Chlorophenyl)piperazin-1-ylmethyl}-6-hydroxy-2H-chromen-2-one, also known by its CAS No. 859859-96-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a lactam structure. The presence of a piperazine ring and a hydroxyl group introduces unique chemical properties that make it a promising candidate for drug development.

The molecular structure of this compound is characterized by a chromone skeleton, which is fused with a piperazine moiety. The piperazine ring, substituted with a 3-chlorophenyl group, contributes to the compound's pharmacokinetic properties, such as solubility and bioavailability. Recent studies have highlighted the potential of this compound as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways. Its ability to modulate these pathways makes it a valuable tool in the treatment of various diseases, including cancer and inflammatory disorders.

One of the most notable features of CAS No. 859859-96-4 is its hydroxyl group at the 6-position of the chromone ring. This hydroxyl group plays a critical role in stabilizing the molecule's structure and enhancing its interactions with biological targets. Researchers have demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, suggesting its potential as an anticancer agent.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis pathway has been optimized to improve yield and purity, making it more accessible for large-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the compound's quality and consistency.

The pharmacokinetic profile of 4-{4-(3-Chlorophenyl)piperazin-1-ylmethyl}-6-hydroxy-2H-chromen-2-one has been extensively studied in preclinical models. Studies indicate that the compound has favorable absorption and distribution properties, with moderate clearance rates. These characteristics suggest that it could be administered orally or through other routes without significant toxicity concerns.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies reveal that the compound interacts strongly with ATP-binding pockets of kinases, which is crucial for its inhibitory activity. These insights have paved the way for further optimization of the molecule to enhance its therapeutic potential.

In conclusion, CAS No. 859859-96-4, or 4-{4-(3-Chlorophenyl)piperazin-1-ylmethyl}-6-hydroxy-2H-chromen-2-one, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a strong candidate for developing innovative therapeutic agents. Ongoing research continues to explore its potential applications in treating various diseases, underscoring its importance in modern drug discovery.